Iron(III) perchlorate hydrate

Specification

• CAS No.: 15201-61-3
• Molecular Formula: Cl3FeH2O13
• Molecular Weight: 372.2 g/mol
• IUPAC Name: iron(3+);triperchlorate;hydrate
• Standard InChI: InChI=1S/3ClHO4.Fe.H2O/c3*2-1(3,4)5;;/h3*(H,2,3,4,5);;1H2/q;;;+3;/p-3
• Standard InChI Key: PFPIMAZLJXJVAN-UHFFFAOYSA-K
• SMILES: O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Fe+3]
• Canonical SMILES: O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Fe+3]

Introduction

Chemical and Physical Properties

Chemical Identification

Iron(III) perchlorate hydrate is an inorganic salt composed of iron in its +3 oxidation state coordinated with perchlorate anions and water molecules. The compound exists in various hydrated forms, with the degree of hydration indicated by the variable x in its formula Fe(ClO₄)₃·xH₂O.

Table 1: Chemical Identifiers of Iron(III) Perchlorate Hydrate

Parameter	Value
CAS Number	15201-61-3
Molecular Formula	Cl₃FeO₁₂ (anhydrous), Fe(ClO₄)₃·xH₂O (hydrated)
Molecular Weight	354.18 g/mol (anhydrous basis), ~372.21 g/mol (hydrated)
IUPAC Name	iron(3+);triperchlorate;hydrate
Synonyms	Perchloric acid iron(III) salt hydrate, Iron triperchlorate hydrate
InChI Key	LHOWRPZTCLUDOI-UHFFFAOYSA-K
SMILES	[Fe+3].[O-]Cl(=O)=O.[O-]Cl(=O)=O.[O-]Cl(=O)=O

The chemical structure features an iron(III) cation coordinated with perchlorate anions (ClO₄⁻) and water molecules. The perchlorate ions act as counterions to balance the positive charge of the Fe³⁺ ion, while water molecules complete the coordination sphere of iron.

Physical Properties

Property	Description
Appearance	White to yellow crystalline solid
Physical Form	Crystalline
Solubility	Highly soluble in water, soluble in polar solvents
Hygroscopicity	Highly hygroscopic
Odor	Odorless
Temperature Coefficient of Redox Potential	+1.76 mV/K

The compound exhibits strong oxidizing properties due to the presence of perchlorate ions and the redox-active iron center. Its high solubility in water makes it particularly useful for aqueous chemistry applications.

Crystal Structure

X-ray crystallographic studies have revealed important structural features of iron(III) perchlorate hydrate. The nonahydrate form, Fe(H₂O)₆₃·3H₂O, has been well-characterized. In this structure, the iron atom is octahedrally coordinated by six water molecules in the first coordination sphere. The perchlorate anions and the remaining three water molecules form the second coordination sphere through hydrogen bonding.

The crystal structure analysis shows that the Fe(H₂O)₆³⁺ octahedra have point group symmetry 3̄, while the perchlorate anions exhibit point group symmetry .2. In the nonahydrate form, the central Fe atom is situated on a threefold inversion axis. The water molecules in the second coordination sphere (identified as O4 in crystallographic studies) form a secondary hydration shell around the Fe(H₂O)₆³⁺ units.

Table 3: Crystallographic Data for Iron(III) Perchlorate Nonahydrate

Parameter	Value
Crystal System	Trigonal
Space Group	R3̄
Coordination Number of Fe	6
First Coordination Sphere	6 water molecules
Second Coordination Sphere	3 water molecules + 3 perchlorate anions
Fe-O Distance (first sphere)	~ 2.0 Å
Fe-O Distance (second sphere)	~ 4.14 Å
Fe-Perchlorate Distance	~ 4.27 Å

Studies have shown that the perchlorate anions in the crystal structure can exhibit slight disorder, with major-minor component occupancies of approximately 0.773:0.227.

Synthesis and Preparation Methods

The synthesis of iron(III) perchlorate hydrate can be accomplished through several established methods. The choice of synthesis route depends on the desired purity, particularly the chloride content, which can be a critical parameter for certain applications.

A common preparation method involves the reaction of iron(III) chloride or hydrous iron(III) oxide with perchloric acid. The compound crystallizes as a pale pink decahydrate, Fe(ClO₄)₃·10H₂O, from solutions of iron(III) chloride or hydrous iron(III) oxide in perchloric acid. Upon standing over a desiccant such as phosphorus pentoxide, the decahydrate can be converted to the hexahydrate. A 9-hydrate form has been reported to crystallize from solution above 42°C.

For laboratory-scale preparation, iron(III) perchlorate hydrate can be crystallized from an aqueous solution of Fe(ClO₄)₃. For instance, the nonahydrate form has been successfully crystallized from an aqueous solution containing 54.41 wt% Fe(ClO₄)₃ maintained at 263 K (−10°C) for approximately 2 days.

Applications and Uses

Synthetic Chemistry Applications

Iron(III) perchlorate hydrate serves as an important catalyst and reagent in various organic synthesis reactions. Its Lewis acid properties and oxidizing capabilities make it particularly valuable in organic transformations.

Table 4: Synthetic Applications of Iron(III) Perchlorate Hydrate

Application	Description
Synthesis of Tris-Salicylate Fe(III) Complexes	Starting material for complexes with bidentate chelating units allowing two coordination modes
Fullerene-Fused Lactones	Catalyst for synthesis
α-Carbonyl Furans	Catalyst for one-pot cyclization
Fullerodioxolanes	Catalyst for heterocyclization
Dialylated Indoles	Catalyst for double alkylation
Aryl Esters	Catalyst for oxidative esterification

The compound is especially useful as a starting material for the synthesis of tris-salicylate Fe(III) complexes that possess bidentate chelating units capable of adopting two different coordination modes. These complexes have potential applications in areas such as catalysis, materials science, and potentially in biomimetic chemistry.

Electrochemical Applications

Iron(III) perchlorate hydrate has found significant applications in electrochemistry, particularly in thermal energy harvesting devices known as thermocells. Research has demonstrated its effectiveness as an n-type electrolyte in thermocells, where it exhibits complementary properties to the commonly used ferric/ferrous cyanide electrolyte.

A notable advantage of iron(II/III) perchlorate electrolytes is their high temperature coefficient of redox potential, measured at +1.76 mV/K, which is complementary to the cyanide electrolyte's coefficient of −1.42 mV/K. This makes it particularly valuable for developing p-n type thermocells for harvesting low-grade waste heat.

Comparative studies have shown that the power factor and figure of merit for iron perchlorate electrolytes are higher by 28% and 40%, respectively, than those for cyanide electrolytes. In practical device applications, thermocells using perchlorate electrolytes have demonstrated a power density of 687 mW/m² when operating with a temperature difference of just 20°C, which represents a 45% improvement over similar devices using cyanide electrolytes.

Other Applications

Iron(III) perchlorate hydrate also serves as:

• A chemical actinometer based on the photolysis of ferrioxalate in the presence of polyoxometalate in aqueous solution, useful for measuring light intensity in photochemical experiments.

• An oxidant for synthesizing conducting polymer nanoparticles in ionic liquid through chemical polymerization processes.

• A reagent in analytical chemistry for determining iron content and studying iron speciation in environmental and biological samples.

Research Developments

Crystal Structure Studies

Recent crystallographic studies have provided detailed insights into the structural properties of iron(III) perchlorate hydrate. Research on the nonahydrate form has revealed interesting features of the coordination sphere and hydrogen bonding networks.

The crystallization of iron(III) perchlorate nonahydrate has been investigated in the context of Mars surface chemistry. The discovery of perchlorate salts on the Martian surface during the Phoenix expedition has stimulated interest in the solubility and crystal structures of perchlorate hydrate phases, including iron perchlorate, which is considered potentially present in the Martian regolith due to the planet's characteristic red coloration.

In the crystal structure of the nonahydrate, water molecules form an intricate hydrogen-bonded network. The water molecules of the second coordination sphere (O4 atoms) are connected to perchlorate tetrahedra via hydrogen bonds, and six O4-water molecules form a second, larger octahedron outside the octahedron of the first coordination shell. This arrangement contributes to the compound's stability and properties.

Electrochemical Research

Recent investigations have focused on the application of iron(II/III) perchlorate as an electrolyte for electrochemically harvesting low-grade waste heat. This research is significant given that approximately two-thirds of all energy produced is discharged as waste heat, creating a pressing need for technologies that can effectively convert this low-grade heat into useful electrical energy.

Studies have demonstrated that iron(II/III) perchlorate electrolytes serve as effective n-type electrolytes that can be paired with p-type electrolytes to create thermocell arrays. This approach mirrors the development of p-n thermoelectrics, which has significantly advanced the practical application of thermoelectric devices.

The complementary temperature coefficients of redox potential between iron perchlorate (+1.76 mV/K) and ferric/ferrous cyanide (−1.42 mV/K) electrolytes make them ideal partners for p-n thermocell configurations, offering enhanced performance compared to single-electrolyte systems.

Bioavailability Studies

Research has also investigated methods for measuring iron(III) bioavailability in environmental samples, which has relevance to the chemistry of iron compounds like iron(III) perchlorate hydrate. Studies have explored the performance of pH 2 and pH 4 extractions to estimate bioavailable iron(III) fractions in water samples containing iron phases of different reactivities.

Findings indicate that pH 2 extraction shows specificity toward different iron phases and can discriminate based on aging effects in the 0.5–2-hour interval. This research provides insights into the chemical behavior of iron(III) species in aqueous environments, which has implications for understanding the environmental fate and bioavailability of iron compounds.

Parameter	Description
Signal Word	Danger
Hazard Statements	H271-H314-H315-H319-H335
Precautionary Statements	P210-P220-P221-P261-P264b-P271-P280 and others
Hazard Class	5.1 (Oxidizer)
Packing Group	II
Storage Recommendations	Ambient temperature, Store under nitrogen

As an oxidizer (hazard class 5.1), iron(III) perchlorate hydrate can intensify fires and should be kept away from combustible materials. Contact with the compound can cause skin irritation (H315), serious eye damage/irritation (H319), and respiratory irritation (H335).

Due to its hygroscopic nature, the compound should be stored in a dry environment, preferably under nitrogen. Some sources recommend ambient temperature storage conditions. When handling this compound, appropriate personal protective equipment should be used, including gloves, eye protection, and laboratory coats.

It is worth noting that perchlorate compounds, in general, should be handled with caution due to their potential to form explosive mixtures under certain conditions. Particularly when working with concentrated solutions or during synthesis procedures involving heating or concentration steps, special precautions should be taken.